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Compound of Interest

Compound Name: ethane
CAS No.: 9000-36-6
Cat. No.: B3069327
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Liquid ethane is a colorless, odorless, and extremely flammable cryogenic liquid.[1][2][3][4]
Due to its extremely low temperature and flammable nature, strict adherence to safety
protocols is paramount to prevent accidents, injuries, and property damage.[1][2][5][6][7][8]
These application notes provide detailed protocols for the safe handling and storage of liquid
ethane in a laboratory setting.

Physical and Chemical Properties of Ethane

Understanding the properties of ethane is crucial for its safe handling. The following table
summarizes key quantitative data for ethane.
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Property Value

Chemical Formula C2H6[4]

Molecular Weight 30.07 g/mol [3][4]

Boiling Point -88.5 °C (-127.4 °F; 184.6 K)[1][3]
Melting Point -182.8 °C (-296.9 °F; 90.4 K)[1]
Liquid Density 544.0 kg/m 3 (at -88.5 °C)[1]
Gas Density 1.3562 kg/m 3 (gas at 0 °C)[1]
Vapor Density 1.04 (Air = 1)[2]

Flash Point -135 °C (-211 °F)

Auto-ignition Temperature 515 °C (959 °F)[8]
Flammability Limits in Air 3.0% - 12.5% by volume[1][5]
Vapor Pressure 37.8 bar(a) at 20 °CJ[8]

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against the hazards of liquid ethane. The following PPE
Is mandatory when handling liquid ethane:[9][10][11][12][13]

o Eye Protection: A full face shield worn over safety glasses with side shields is required to
protect against splashes.[9][10][11][13]

« Hand Protection: Wear cryogenically rated, loose-fitting, insulated gloves.[9][11][12][13] This
allows for quick removal if liquid ethane splashes into them.[12][13]

« Body Protection: A long-sleeved lab coat or apron made of a non-woven, insulating material
should be worn.[9][10][11]

o Lower Body and Footwear: Long pants without cuffs and closed-toe shoes made of leather
or other non-porous material are required.[10][11] Cuffed pants can trap cryogenic liquid.[10]
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[11]
Handling Protocol

e Preparation:

o Ensure the work area is well-ventilated to prevent the accumulation of flammable vapors
and the displacement of oxygen.[5][11][14]

o Remove all potential ignition sources from the area, including open flames, sparks, and
hot surfaces.[5][6][8][14]

o Inspect all equipment, including storage containers and transfer lines, for any signs of
damage or leaks before use.

o Ensure that an appropriate fire extinguisher (e.g., dry chemical or CO2) is readily
available.[5]

e Transferring Liquid Ethane:

[¢]

Transfer operations should be conducted slowly and carefully to minimize boiling and
splashing.[11]

[¢]

Use a dedicated, properly insulated transfer line.

[¢]

Never overfill a container. Allow for vapor expansion.

[e]

When not in use, keep containers tightly closed and properly labeled.[5][14]
e Post-Handling:

o Return the liquid ethane container to its designated storage area.

o Clean the work area of any potential residual hazards.

o Remove PPE carefully, avoiding contact with any potentially contaminated surfaces.

Storage Protocol

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://ehs.cornell.edu/book/export/html/1460
https://www.keyera.com/assets/Attachments/Safety-Data-Sheets/Ethane-Canada-SDS-Keyera.pdf
https://ehs.cornell.edu/book/export/html/1460
https://www.airgas.com/msds/001183.pdf
https://www.keyera.com/assets/Attachments/Safety-Data-Sheets/Ethane-Canada-SDS-Keyera.pdf
https://produkte.linde-gas.at/sdb_konform/C2H6_10021715EN.pdf
https://docs.airliquide.com.au/msdsau/AL076.pdf
https://www.airgas.com/msds/001183.pdf
https://www.keyera.com/assets/Attachments/Safety-Data-Sheets/Ethane-Canada-SDS-Keyera.pdf
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://ehs.cornell.edu/book/export/html/1460
https://www.keyera.com/assets/Attachments/Safety-Data-Sheets/Ethane-Canada-SDS-Keyera.pdf
https://www.airgas.com/msds/001183.pdf
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Container Requirements:

o Store liquid ethane in containers specifically designed for cryogenic liquids, such as
Dewar flasks. These containers are designed to vent excess pressure safely.[11]

o Never use a container that can be sealed tightly, as the pressure buildup from vaporizing
ethane can cause it to rupture.[11]

o Storage Location:
o Store containers in a well-ventilated, cool, dry, and secure area.[5][14][15]
o The storage area should be free of combustible materials and ignition sources.[5][16][17]

o Store containers in an upright position and secure them to prevent tipping or falling.[14]
[16]

e Incompatible Materials:

o Store liquid ethane away from incompatible materials such as oxidizing agents (e.g.,
chlorine, oxygen), acids, and halogens.[5][15][16]

Mandatory Visualizations
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Caption: Workflow for the safe handling of liquid ethane.
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Call Emergency Services
If Trained, Contain Spill with Absorbent
Do Not Extinguish a Leaking Gas Fire Unless Leak Can Be Stopped

Click to download full resolution via product page

Caption: Emergency response protocol for a liquid ethane spill.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body-img#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Emergency Procedures

In the event of a spill or leak, prompt and correct action is critical.

Minor Spill (Small Volume, Well-Ventilated Area)

o Alert all personnel in the immediate area.

e Ifitis safe to do so, stop the source of the leak.

» Allow the liquid to evaporate in a well-ventilated area.

e Monitor the area for flammable gas concentrations.

Major Spill

o Evacuate: Immediately evacuate the area.[18][19]

o Alert: Activate the nearest fire alarm and call emergency services.[18]

o Ventilate: If it can be done safely without risk of ignition, increase ventilation to the area.[18]
[19]

 |solate: Secure the area to prevent unauthorized entry.[20]

e Do Not Extinguish: Do not extinguish a leaking gas fire unless the leak can be stopped
safely.[5][6][7][8][16][17]

First Aid

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, begin artificial respiration. Seek immediate medical attention.[6][8][21]

o Skin Contact: For frostbite, flush the affected area with lukewarm water. Do not use hot
water. Do not rub the affected area. Remove any clothing that is not frozen to the skin. Seek
immediate medical attention.[2][21]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes & Protocols for Safe Handling and
Storage of Liquid Ethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-
handling-and-storage-of-liquid-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

